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Compound of Interest

Compound Name: Angulatin G

Cat. No.: B12395577

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the current scientific understanding of Angulatin G, a
compound of interest within the broader family of angulatins. However, initial database
searches reveal a significant challenge: "Angulatin G" is not a recognized compound with an
assigned CAS number or a formally defined IUPAC name in major chemical databases. This
suggests that "Angulatin G" may be a novel, yet-to-be-formally-characterized substance, a
rare synonym, or potentially a misnomer for a related, more extensively studied compound.

This guide will, therefore, focus on the available information for closely related and well-
documented angulatin compounds, providing a foundational understanding that can be
extrapolated should further research formally identify Angulatin G. We will present the known
CAS numbers and IUPAC names for prominent members of the angulatin family to aid in
clarifying the identity of the compound of interest.

Identifying the Angulatins: A Case of Mistaken
Identity?

Extensive searches have not yielded a specific CAS number or IUPAC name for "Angulatin
G." However, several related compounds have been identified and characterized. It is plausible
that the intended compound of interest is one of the following:
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Compound Name CAS Number IUPAC Name

(1aR,2R,4aS,5S,7aR,8S,9aR,
9bS)-2,8-bis(acetyloxy)-5-
(benzoyloxy)-4a-hydroxy-7a-

Angulatin A 139979-81-0 methyl-9a-(3-methyl-2-buten-1-
yl)decahydro-1H-
cyclopenta[a]xireno[g]cyclonon
en-7(8H)-one

Angulatin K 1631992-80-7 Not readily available

(1S,2R,6S,7R,9R,11R,12R,13
S,15S,16S)-15-[(1S)-1-
hydroxy-1-(4-methyl-6-0x0-5,6-
dihydro-2H-pyran-2-
yl)ethyl]-6,12,15-trihydroxy-13-
methoxy-2,16-dimethyl-8-

Withangulatin C 946074-79-9

oxapentacyclo[9.7.0.02,7.07,°.0t

2 16]octadecan-3-one

Researchers are strongly encouraged to verify the specific compound of interest, as the
biological activities and experimental data are unique to each molecule.

Biological Activity and Therapeutic Potential of
Related Angulatins

While specific data for "Angulatin G" is unavailable, the broader class of angulatins, extracted
from plants of the Celastrus and Physalis genera, has demonstrated a range of biological
activities. These compounds are typically sesquiterpene or withanolide steroids and have been

investigated for their:

« Insecticidal Properties: Several angulatin derivatives have shown potent insecticidal activity,
suggesting potential applications in agriculture and pest control.

o Anticancer Activity: Certain related compounds have been evaluated for their cytotoxic
effects against various cancer cell lines. The precise mechanisms of action are still under
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investigation but may involve the induction of apoptosis and inhibition of cell proliferation.

Experimental Protocols and Future Directions

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
angulatins can be found in the scientific literature. Standard techniques include:

o Chromatography: High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography-Mass Spectrometry (GC-MS) are crucial for the purification and
identification of these compounds from plant extracts.

e Spectroscopy: Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are
essential for elucidating the complex chemical structures of these natural products.

e Invitro and in vivo assays: A variety of cell-based assays and animal models are employed
to assess the biological activity and toxicological profiles of these compounds.

Given the lack of specific information on Angulatin G, a primary research objective would be
its definitive isolation and structural elucidation. The following workflow is proposed for future
investigations.
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Structural Characterization
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Proposed workflow for the identification and characterization of Angulatin G.

Potential Signaling Pathways

The signaling pathways modulated by angulatins are not yet fully understood. However, based
on the activities of related natural products, potential targets could include pathways involved in
cell cycle regulation, apoptosis, and inflammatory responses. A hypothetical signaling cascade
that could be investigated is the NF-kB pathway, a key regulator of inflammation and cell

survival.
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Hypothetical NF-kB Signaling Pathway Inhibition
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Hypothetical inhibition of the NF-kB signaling pathway by Angulatin G.
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Conclusion

The identity of "Angulatin G" remains an open question in the field of natural product
chemistry. This guide serves as a starting point for researchers by providing data on closely
related, characterized compounds. The successful isolation and characterization of Angulatin
G will be a critical step in unlocking its potential for drug discovery and development. Future
research should focus on the proposed experimental workflow to definitively identify this
compound and subsequently explore its biological activities and mechanisms of action.

 To cite this document: BenchChem. [Angulatin G: Unraveling a Phytochemical Enigmal.
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395577#angulatin-g-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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